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Compound of Interest

Compound Name: BRL-15572

Cat. No.: B1662937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BRL-
15572 in dimethyl sulfoxide (DMSO). BRL-15572 is a selective antagonist of the serotonin 5-

HT1D receptor and is a valuable tool in neuroscience and pharmacology research.[1][2]

Adherence to this protocol will ensure the accurate and consistent preparation of BRL-15572
for in vitro and in vivo studies.

Chemical Properties and Solubility
A thorough understanding of the physicochemical properties of BRL-15572 is crucial for

accurate stock solution preparation. The relevant data is summarized in the table below.
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Property Value Source

Chemical Name

4-(3-chlorophenyl)-α-

(diphenymethyl)-1-

piperazineethanol,

dihydrochloride

[1]

CAS Number 193611-72-2 [1][2]

Molecular Formula C₂₅H₂₇ClN₂O · 2HCl [1]

Molecular Weight 479.9 g/mol [1]

Solubility in DMSO 30 mg/mL to 96 mg/mL [1][3]

Appearance Solid powder [2]

Note: The dihydrochloride salt of BRL-15572 is commonly used. Ensure you are using the

correct molecular weight for your calculations based on the form of the compound provided by

your supplier.

Experimental Protocol: Preparation of a 10 mM BRL-
15572 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of BRL-15572 in DMSO.

This concentration is a common starting point for serial dilutions for various experimental

assays.

Materials:

BRL-15572 dihydrochloride powder

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer
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Pipettors and sterile, disposable pipette tips

Procedure:

Determine the required mass of BRL-15572:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 479.9 g/mol x 1000 mg/g = 4.799 mg

Weigh the BRL-15572 powder:

Using a calibrated analytical balance, carefully weigh out 4.799 mg of BRL-15572 powder.

For ease of handling and to minimize waste, it is often practical to prepare a larger

volume. For example, to prepare 5 mL, weigh out 23.995 mg.

Dissolve in DMSO:

Transfer the weighed BRL-15572 powder into a suitable container (e.g., a 1.5 mL

microcentrifuge tube or a small amber glass vial).

Add the desired volume of DMSO (e.g., 1 mL for 4.799 mg).

It is recommended to use fresh, anhydrous DMSO as moisture can reduce the solubility of

the compound.[3]

Ensure complete dissolution:

Cap the tube or vial securely.

Vortex the solution vigorously until the BRL-15572 powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution

to ensure there are no undissolved particles.

Storage:
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Store the stock solution at -20°C for long-term storage (up to 3 years as a powder) or at

4°C for short-term use.

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes.

Protect the solution from light by using amber-colored vials or by wrapping clear vials in

aluminum foil.

Workflow for BRL-15572 Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of the BRL-15572 stock

solution.
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Caption: Workflow for preparing BRL-15572 stock solution in DMSO.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling BRL-15572 and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for BRL-15572 for comprehensive safety and handling

information.
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By following this detailed protocol, researchers can confidently prepare accurate and reliable

stock solutions of BRL-15572 for their experimental needs, ensuring the reproducibility and

validity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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